Cas no 250161-45-6 (4-(1,3-Oxazol-5-yl)benzoic Acid)

• Product Name: 4-(1,3-Oxazol-5-yl)benzoic Acid
• CAS No: 250161-45-6
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD02682033
• CID: 252272
• PubChem ID: 2776414
• Update Time: 2025-05-19

4-(1,3-Oxazol-5-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(Oxazol-5-yl)benzoic acid
• 4-(5-Oxazolyl)benzoic Acid
• 4-(1,3-Oxazol-5-yl)benzoic acid
• Benzoic acid,4-(5-oxazolyl)-
• Benzoic acid, 4-(5-oxazolyl)-
• 4-oxazol-5-ylbenzoic acid
• 4-(5-Oxazolyl)benzoicAcid
• 4-oxazol-5-yl-benzoic acid
• Oprea1_403666
• MCPBXFWYUHYSIZ-UHFFFAOYSA-N
• 4-(l,3-oxazol-5-yl)benzoic acid
• SBB052641
• TRA0095207
• AN-584/43485242
• W-206919
• 250161-45-6
• 4-(Oxazol-5-yl)benzoicacid
• CHEMBL3354470
• AKOS006227620
• A877740
• SCHEMBL1010247
• FT-0616459
• SY004185
• Z566015354
• CS-0083897
• PS-4281
• MFCD02682033
• 4-(1,3-oxazol-5-yl) benzoic acid
• AC-7135
• EN300-48602
• SDCCGMLS-0065980.P001
• DTXSID20380058
• AMY464
• DB-013201
• 4-(1,3-Oxazol-5-yl)benzoic Acid

• MDL： MFCD02682033
• Inchi： 1S/C10H7NO3/c12-10(13)8-3-1-7(2-4-8)9-5-11-6-14-9/h1-6H,(H,12,13)
• InChI Key： MCPBXFWYUHYSIZ-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 189.04300
• Monoisotopic Mass: 189.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 1.5

Experimental Properties

• Density: 1.32
• Melting Point: 301-302°C
• Boiling Point: 390.3℃ at 760 mmHg
• Flash Point: 189.8℃
• PSA: 63.33000
• LogP: 2.03980

4-(1,3-Oxazol-5-yl)benzoic Acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-(1,3-Oxazol-5-yl)benzoic Acid

Introduction to 4-(1,3-Oxazol-5-yl)benzoic Acid (CAS No. 250161-45-6)

4-(1,3-Oxazol-5-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 250161-45-6, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic derivative combines the structural properties of benzene and oxazole moieties, making it a versatile intermediate in the synthesis of various bioactive molecules. The compound has garnered attention due to its potential applications in drug development, particularly in modulating biological pathways associated with inflammation, oxidative stress, and cellular signaling.

The structural framework of 4-(1,3-Oxazol-5-yl)benzoic acid features a benzoic acid core substituted with a 1,3-oxazole ring at the para position. This unique configuration imparts distinct chemical and pharmacological properties that make it valuable for medicinal chemistry applications. The oxazole ring, known for its stability and ability to engage in hydrogen bonding interactions, enhances the compound's solubility and binding affinity to biological targets. Furthermore, the benzoic acid moiety contributes to its acidic properties, facilitating its role as a precursor in synthesizing more complex derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(1,3-Oxazol-5-yl)benzoic acid and its derivatives. Preclinical studies have indicated that this compound exhibits promising activities as an inhibitor of inflammatory cytokine production and as a modulator of enzymatic pathways involved in oxidative stress. Specifically, research has highlighted its ability to suppress the activity of nuclear factor kappa B (NF-κB), a key transcription factor in inflammatory responses. By inhibiting NF-κB activation, 4-(1,3-Oxazol-5-yl)benzoic acid may help mitigate excessive inflammatory reactions, which are implicated in various chronic diseases such as rheumatoid arthritis and atherosclerosis.

Additionally, the compound has shown potential in protecting against oxidative damage by scavenging reactive oxygen species (ROS). Oxidative stress is a hallmark of numerous pathological conditions, including neurodegenerative diseases like Alzheimer's and Parkinson's. Studies using cell culture models have demonstrated that 4-(1,3-Oxazol-5-yl)benzoic acid can enhance the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These effects suggest that the compound may serve as a protective agent against oxidative-induced cellular damage.

The synthesis of 4-(1,3-Oxazol-5-yl)benzoic acid involves multi-step organic reactions that typically begin with the functionalization of benzoyl chloride or benzoic acid derivatives. The introduction of the oxazole ring is achieved through cyclization reactions involving appropriate precursors such as β-ketoesters or hydrazides. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and selectivity. These modern approaches ensure that the final product meets high purity standards suitable for further pharmacological evaluation.

From a medicinal chemistry perspective, 4-(1,3-Oxazol-5-yl)benzoic acid serves as a valuable scaffold for designing novel therapeutic agents. Its structural features allow for modifications at multiple positions, enabling chemists to fine-tune its pharmacokinetic properties and target specificity. For instance, introducing additional functional groups such as hydroxyl or amine moieties can enhance solubility or binding affinity to specific receptors. Such modifications are crucial for developing drugs with improved efficacy and reduced side effects.

The compound's potential extends beyond anti-inflammatory applications. Emerging research suggests that 4-(1,3-Oxazol-5-yl)benzoic acid may have anticancer properties by interfering with key signaling pathways involved in tumor growth and metastasis. In vitro studies have shown that it can induce apoptosis in certain cancer cell lines while sparing normal cells. This selective toxicity makes it an attractive candidate for further investigation as a chemopreventive or chemotherapeutic agent. Moreover, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

The safety profile of 4-(1,3-Oxazol-5-yl)benzoic acid is another critical aspect that warrants thorough evaluation. Preliminary toxicology studies have indicated that the compound exhibits low acute toxicity at tested doses. However, long-term studies are necessary to assess any potential chronic adverse effects. Pharmacokinetic assessments have also revealed moderate bioavailability following oral administration, suggesting that it could be suitable for clinical use if formulated appropriately.

The future direction of research on 4-(1,3-Oxazol-5-yl)benzoic acid lies in expanding its therapeutic applications through structure-based drug design and preclinical testing. Collaborative efforts between synthetic chemists and biologists will be essential to validate its mechanisms of action and optimize its pharmacological properties. Furthermore, exploring its interactions with other therapeutic agents may uncover synergistic effects that could enhance treatment outcomes.

In conclusion,4-(1,3-Oxazol-5-yl)benzoic acid (CAS No. 250161-45-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse biological activities ranging from anti-inflammatory to anticancer effects. As ongoing studies continue to uncover its therapeutic benefits,4-(1,3-Oxazol-5-y]benzoi c aci d holds promise as a lead compound for developing novel treatments against various diseases.